1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea

• IUPAC Name: 1-cyclohexyl-3-[4-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C22H29N5O4S/c28-19(26-10-12-27(13-11-26)20(29)18-7-4-14-31-18)9-8-17-15-32-22(24-17)25-21(30)23-16-5-2-1-3-6-16/h4,7,14-16H,1-3,5-6,8-13H2,(H2,23,24,25,30)
• InChI Key: CPMRVTLDBWTVAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C22H29N5O4S
• Molecular Weight: 459.6 g/mol

Description

This compound is a urea derivative with a cyclohexyl group, a furan ring, a piperazine ring, and a thiazole ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan ring, the formation of the piperazine ring, and the coupling of these rings with the cyclohexyl group and the thiazole ring. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

This would involve studying how this compound reacts with other substances. This could include looking at how it reacts under different conditions, or how it interacts with biological molecules.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability.

Mechanism of Action

If this compound has biological activity, the mechanism of action would involve studying how it interacts with biological targets, such as proteins or DNA.

Safety and Hazards

This would involve studying the compound’s toxicity, potential for causing irritation or allergic reactions, and any precautions that need to be taken when handling it.

Future Directions

This could involve further studies to optimize the compound’s properties, investigations into new potential uses, or the development of new synthesis methods.